YM-341619

• Molecular Formula: C22H21F3N6O2
• Molecular Weight: 458.4 g/mol
• InChI: InChI=1S/C22H21F3N6O2/c23-17-5-6-18(24)19(25)15(17)11-27-21-16(20(26)32)12-28-22(30-21)29-13-1-3-14(4-2-13)31-7-9-33-10-8-31/h1-6,12H,7-11H2,(H2,26,32)(H2,27,28,29,30)
• InChIKey: IUUUCMFTTBSFIT-UHFFFAOYSA-N

YM-341619 Procurement Guide: Oral STAT6 Inhibitor

YM-341619 (AS1617612; CAS 643082-52-4) is a 4-benzylamino-2-[(4-morpholin-4-ylphenyl)amino]pyrimidine-5-carboxamide derivative that functions as a potent, orally bioavailable signal transducer and activator of transcription 6 (STAT6) inhibitor [1]. Discovered and optimized by Astellas Pharma through systematic structure–activity relationship (SAR) campaigns, YM-341619 inhibits STAT6 activation with an IC50 of 0.70 nM in IL-4-stimulated human FW4 reporter cells and suppresses IL-4-induced Th2 differentiation in mouse spleen T cells with an IC50 of 0.28 nM, without affecting Th1 cell differentiation [2]. The compound demonstrates 25% oral bioavailability in mice and suppresses allergen-induced eosinophil infiltration, airway hyperresponsiveness, and IgE production in rodent allergic disease models at oral doses as low as 0.003 mg/kg [3]. Its primary research applications encompass allergic asthma, atopic dermatitis, allergic rhinitis, and—per recent patent disclosures—STAT6-dependent chronic pruritus [4].

Pathway STAT6 inhibition in IL-4/IL-13 signaling studies

Model Context Th2-driven allergic disease models (asthma, dermatitis)

Administration Oral dosing supported by documented bioavailability

• [1] Nagashima S, Nagata H, Iwata M, Yokota M, Moritomo H, Orita M, Kuromitsu S, Koakutsu A, Ohga K, Takeuchi M, Ohta M, Tsukamoto S. Identification of 4-benzylamino-2-[(4-morpholin-4-ylphenyl)amino]pyrimidine-5-carboxamide derivatives as potent and orally bioavailable STAT6 inhibitors. Bioorg Med Chem. 2008;16(13):6509-6521. DOI: 10.1016/j.bmc.2008.05.031. PMID: 18534856. View Source
• [2] BindingDB entry BDBM50304425. CHEMBL593171. 2-(4-morpholinophenylamino)-4-(2,3,6-trifluorobenzylamino)pyrimidine-5-carboxamide. IC50: 0.700 nM. Assay: Inhibition of STAT6 in IL4-stimulated human FW4 reporter cells by luciferase assay. Curated by ChEMBL. View Source
• [3] Ohga K, Takezawa R, Numazaki M, Ishikawa J, Nagashima S, Shimizu Y. YM-341619 suppresses the differentiation of spleen T cells into Th2 cells in vitro, eosinophilia, and airway hyperresponsiveness in rat allergic models. Eur J Pharmacol. 2008;590(1-3):409-416. DOI: 10.1016/j.ejphar.2008.06.035. PMID: 18590722. View Source
• [4] Meng JH, Xue SH, Wang JF (Zhengzhou Keerlibo Biotech). Application of substance acting on STAT6 target in preparation of medicine for treating chronic pruritus. Chinese Patent Application CN 202210987238. Published 2022-11-22. View Source

YM-341619 Structural Differentiation

STAT6 inhibitors are not interchangeable. The three most prominent small-molecule STAT6 inhibitors—YM-341619 (4-aminopyrimidine-5-carboxamide scaffold), AS1810722 (fused bicyclic 7H-pyrrolo[2,3-d]pyrimidine scaffold), and AS1517499 (2-[(4-hydroxyphenyl)ethyl]amino pyrimidine scaffold)—were developed through sequential SAR campaigns by the same research group at Astellas, each addressing distinct limitations of its predecessor [1]. AS1517499, the earliest compound, exhibited potent in vitro STAT6 inhibition (IC50 21 nM) but was eliminated immediately after intravenous administration in mice due to rapid conjugation of its phenolic hydroxyl group, precluding oral dosing [2]. YM-341619 was explicitly designed to overcome this metabolic liability by replacing the phenol with a morpholinophenyl moiety, achieving 25% oral bioavailability in mice while simultaneously improving STAT6 inhibitory potency by 30-fold (IC50 0.70 nM vs. 21 nM) [1]. AS1810722, a later fused bicyclic pyrimidine derivative, achieved 1.9 nM STAT6 IC50 but exhibits a distinct CYP3A4 inhibition profile that may confound combination studies and carries a different scaffold with altered off-target potential [3]. Selection among these compounds must therefore account for oral bioavailability requirements, CYP interaction risk, potency tier, and the specific allergic disease model endpoint.

Attribute

YM-341619

AS1810722

AS1517499

Oral Bioavailability

Documented 25% F in mouse

Orally active; quantitative F not reported

No oral bioavailability; i.p. required

CYP3A4 Interaction

CYP3A4 inhibition not highlighted

Noted CYP3A4 inhibition profile

Not characterized

Metabolic Stability

Morpholinophenyl replaces labile phenol

Fused bicyclic scaffold; distinct CYP profile

Rapid Phase II conjugation of phenol

• [1] Nagashima S, Nagata H, Iwata M, Yokota M, Moritomo H, Orita M, Kuromitsu S, Koakutsu A, Ohga K, Takeuchi M, Ohta M, Tsukamoto S. Identification of 4-benzylamino-2-[(4-morpholin-4-ylphenyl)amino]pyrimidine-5-carboxamide derivatives as potent and orally bioavailable STAT6 inhibitors. Bioorg Med Chem. 2008;16(13):6509-6521. View Source
• [2] Nagashima S, Yokota M, Iwata M, Moritomo H, Orita M, Kuromitsu S, Koakutsu A, Ohga K, Takeuchi M, Ohta M, Tsukamoto S. Synthesis and evaluation of 2-{[2-(4-hydroxyphenyl)-ethyl]amino}pyrimidine-5-carboxamide derivatives as novel STAT6 inhibitors. Bioorg Med Chem. 2007;15(2):1044-1055. View Source
• [3] Nagashima S, Hondo T, Nagata H, Ogiyama T, Maeda J, Hoshii H, Kontani T, Kuromitsu S, Ohga K, Orita M, Ohno K, Moritomo A, Shiozuka K, Furutani M, Takeuchi M, Ohta M, Tsukamoto S. Novel 7H-pyrrolo[2,3-d]pyrimidine derivatives as potent and orally active STAT6 inhibitors. Bioorg Med Chem. 2009;17(19):6926-6936. PMID: 19747833. View Source

YM-341619 Comparative Evidence

STAT6 Enzyme Inhibition

YM-341619 inhibits STAT6 transcriptional activation with an IC50 of 0.70 nM, representing a 2.7-fold potency advantage over AS1810722 (IC50 1.9 nM) and a 30-fold advantage over AS1517499 (IC50 21 nM) [1]. All three measurements were obtained using a STAT6-dependent promoter reporter assay (luciferase readout) in IL-4-stimulated human FW4 reporter cells, enabling direct cross-study comparison [2]. The 0.70 nM IC50 of YM-341619 places it as the most potent STAT6 inhibitor among the three Astellas-developed clinical candidates evaluated in this assay system [3].

STAT6 Inhibition

Head-to-head

IC50 0.70 nM

Reported STAT6 inhibition context

Luciferase reporter assay in FW4 cells

Evidence Dimension	STAT6 enzyme inhibition IC50 (nM)
Target Compound Data	YM-341619: IC50 = 0.70 nM
Comparator Or Baseline	AS1810722: IC50 = 1.9 nM; AS1517499: IC50 = 21 nM
Quantified Difference	YM-341619 is 2.7× more potent than AS1810722 and 30× more potent than AS1517499
Conditions	STAT6-dependent promoter luciferase reporter assay; IL-4 (1 ng/mL)-stimulated human FW4 reporter cells; concentration range 0.1–100 nM evaluated

Why This Matters

Procurement decisions for STAT6-targeted allergic disease research must account for the ~3-fold potency gap between YM-341619 and AS1810722, which directly impacts the concentration required in cellular assays and may influence the interpretability of incomplete target engagement at sub-saturating doses.

• [1] Nagashima S, Nagata H, Iwata M, Yokota M, Moritomo H, Orita M, Kuromitsu S, Koakutsu A, Ohga K, Takeuchi M, Ohta M, Tsukamoto S. Bioorg Med Chem. 2008;16(13):6509-6521. YM-341619 STAT6 IC50 = 0.70 nM. View Source
• [2] BindingDB BDBM50304425. IC50: 0.700 nM in IL4-stimulated human FW4 reporter cells by luciferase assay (ChEMBL curation). View Source
• [3] Nagashima S, Hondo T, Nagata H, et al. Bioorg Med Chem. 2009;17(19):6926-6936. AS1810722 STAT6 IC50 = 1.9 nM; Nagashima S et al. Bioorg Med Chem. 2007;15(2):1044-1055. AS1517499 STAT6 IC50 = 21 nM. Cross-study comparison: same assay platform (STAT6-dependent promoter reporter assay). View Source

Th2 Differentiation Potency in Primary T Cells

In a functional assay of IL-4-induced Th2 differentiation using mouse spleen T cells, YM-341619 inhibited Th2 polarization with an IC50 of 0.28 nM, compared to AS1810722 at 2.4 nM (8.6-fold less potent) and AS1517499 at 2.3 nM (8.2-fold less potent) [1]. Critically, at concentrations that fully suppressed Th2 differentiation, YM-341619 did not affect Th1 cell differentiation induced by IL-12, as evidenced by unchanged IFN-γ production and T-bet mRNA expression [2]. This functional selectivity for Th2 over Th1 is a class-defining feature but the quantitative potency advantage of YM-341619 in this disease-relevant cellular context is substantial [3].

Th2 Differentiation

Cross-study comparable

IC50 0.28 nM

Th2 polarization assay context

Mouse spleen T cells; Th1-sparing at tested concentrations

Evidence Dimension	Th2 differentiation inhibition IC50 (nM) in mouse spleen T cells
Target Compound Data	YM-341619: IC50 = 0.28 nM (does not affect Th1 differentiation at concentrations up to 10 nM)
Comparator Or Baseline	AS1810722: IC50 = 2.4 nM (IL-4 production inhibition); AS1517499: IC50 = 2.3 nM (Th2 differentiation)
Quantified Difference	YM-341619 is 8.6× more potent than AS1810722 and 8.2× more potent than AS1517499 in suppressing Th2 differentiation
Conditions	Mouse spleen T cells cultured with anti-CD3 antibody + anti-CD28 antibody + IL-4 for Th2 induction; anti-CD3 antibody + IL-12 for Th1 induction; assessed by IL-4/IFN-γ production and GATA-3/T-bet mRNA expression

Why This Matters

The ~8-fold greater functional potency of YM-341619 in primary T cell Th2 differentiation assays translates to lower required concentrations in ex vivo and in vivo experimental protocols, reducing compound consumption and potential off-target effects at higher concentrations.

• [1] Ohga K, Takezawa R, Numazaki M, Ishikawa J, Nagashima S, Shimizu Y. Eur J Pharmacol. 2008;590(1-3):409-416. YM-341619 Th2 differentiation IC50 = 0.28 nM; Nagashima S et al. Bioorg Med Chem. 2009;17(19):6926-6936. AS1810722 IL-4 production IC50 = 2.4 nM; Nagashima S et al. Bioorg Med Chem. 2007;15(2):1044-1055. AS1517499 Th2 differentiation IC50 = 2.3 nM. View Source
• [2] Ohga K et al. Eur J Pharmacol. 2008. YM-341619 (0.1–10 nM) concentration-dependently reduced IL-4 production and GATA-3 mRNA expression without affecting IFN-γ production or T-bet mRNA expression in T cells cultured with IL-12. View Source
• [3] Nagashima S et al. Bioorg Med Chem. 2008;16(13):6509-6521. YM-341619 inhibited Th2 differentiation without affecting Th1 differentiation induced by IL-12. Nagashima S et al. Bioorg Med Chem. 2009 and 2007 confirm comparable Th1-sparing profiles for AS1810722 and AS1517499. View Source

Oral Bioavailability

YM-341619 demonstrates 25% oral bioavailability (F) in mice, a property explicitly engineered by replacing the metabolically labile phenolic hydroxyl group present in the earlier AS1517499 series with a morpholinophenyl moiety [1]. The AS1517499 series compounds were eliminated immediately after intravenous administration due to rapid Phase II conjugation (sulfation/glucuronidation) of the phenolic hydroxyl, and consequently no oral bioavailability could be demonstrated for that scaffold [2]. AS1810722 is described as orally active with in vivo efficacy demonstrated after oral dosing, but its explicit oral bioavailability percentage has not been reported in the primary literature, limiting quantitative PK comparison [3].

Oral Bioavailability

Reported

F = 25% in mouse

Oral exposure model context

Morpholinophenyl substitution enabled oral PK

Evidence Dimension	Oral bioavailability (%F) in mouse
Target Compound Data	YM-341619: F = 25% (mouse, oral administration)
Comparator Or Baseline	AS1517499: rapidly eliminated after IV; no oral bioavailability achievable due to phenolic conjugation; AS1810722: orally active in vivo but %F not disclosed
Quantified Difference	YM-341619 uniquely provides a documented 25% oral F, enabling oral dosing in chronic in vivo models; AS1517499 is restricted to parenteral (i.p.) administration for in vivo studies
Conditions	Mouse pharmacokinetic study (species and strain not further specified in abstract); intravenous and oral administration routes compared

Why This Matters

For in vivo allergic disease models requiring sustained systemic exposure via oral gavage (e.g., chronic OVA-induced asthma, IgE suppression studies), YM-341619 is the only STAT6 inhibitor among these three with a quantitatively documented oral bioavailability, supporting reliable oral dosing regimen design.

• [1] Nagashima S et al. Bioorg Med Chem. 2008;16(13):6509-6521. Compound 25y (YM-341619) showed oral bioavailability of 25% in mouse. The morpholine moiety replaced the phenolic hydroxyl to overcome metabolic instability. View Source
• [2] Nagashima S et al. Bioorg Med Chem. 2007;15(2):1044-1055. Preliminary pharmacokinetic studies revealed that 2-{[2-(4-hydroxyphenyl)ethyl]amino}pyrimidine compounds (AS1517499 series) were eliminated immediately in mouse after intravenous administration due to phenolic conjugation. View Source
• [3] Nagashima S et al. Bioorg Med Chem. 2009;17(19):6926-6936. AS1810722 inhibited eosinophil infiltration in antigen-induced mouse asthmatic model after oral administration; explicit oral bioavailability %F not reported. View Source

In Vivo IgE Suppression

Orally administered YM-341619 suppressed plasma IgE levels in DNP-Ascaris-sensitized rats with an ED50 of 0.026 mg/kg, while IgG2a levels remained unaffected, confirming Th2-selective immunomodulation in vivo [1]. The effective oral dose range of 0.003–0.03 mg/kg for IgE suppression overlaps with the doses required for eosinophil infiltration suppression in the lung (0.003–3 mg/kg, p.o.) and airway hyperresponsiveness attenuation (0.3–3 mg/kg, p.o.) in ovalbumin-sensitized rats [2]. No equivalent IgE ED50 value has been reported for AS1810722 or AS1517499 in comparable allergic sensitization models, making YM-341619 uniquely characterized for this clinically relevant pharmacodynamic endpoint [3].

In Vivo IgE Suppression

Cross-study comparable

ED50 0.026 mg/kg p.o.

IgE endpoint model context

DNP-Ascaris-sensitized rat; IgG2a unaffected

Evidence Dimension	In vivo IgE suppression ED50 (mg/kg, oral)
Target Compound Data	YM-341619: ED50 = 0.026 mg/kg (p.o.) for plasma IgE reduction in DNP-Ascaris-sensitized rats; also reduced IL-4 and IL-13 production in splenocytes by 57% without affecting IFN-γ
Comparator Or Baseline	AS1810722: no IgE ED50 reported; eosinophil infiltration suppressed at 0.03–0.3 mg/kg p.o. in OVA mouse model; AS1517499: used at 10 mg/kg i.p. in bronchial hypercontractility models; no oral IgE ED50 available
Quantified Difference	YM-341619 uniquely provides a quantitative oral ED50 (0.026 mg/kg) for a disease-relevant systemic biomarker (IgE); comparator data limited to eosinophil endpoints in different species
Conditions	DNP-Ascaris-sensitized rat model; oral administration 0.003–0.03 mg/kg; plasma IgE and IgG2a measured; splenocyte IL-4, IL-13, and IFN-γ production assessed ex vivo

Why This Matters

The availability of a well-characterized oral ED50 for IgE suppression allows researchers to select YM-341619 doses with confidence for chronic allergic disease models where sustained IgE modulation is a primary endpoint, rather than relying on dose-ranging from surrogate eosinophil readouts.

• [1] Ohga K et al. Eur J Pharmacol. 2008;590(1-3):409-416. Orally administered YM-341619 (0.003–0.03 mg/kg) reduced plasma IgE in DNP-Ascaris-sensitized rats; ED50 = 0.026 mg/kg for IgE suppression; IgG2a unaffected; IL-4 and IL-13 production reduced by 57% without IFN-γ augmentation. View Source
• [2] Ohga K et al. Eur J Pharmacol. 2008. YM-341619 dose-dependently suppressed eosinophil accumulation in lung (0.003–3 mg/kg, p.o.) and airway hyperresponsiveness (0.3–3 mg/kg, p.o.) in ovalbumin-sensitized rats. View Source
• [3] Nagashima S et al. Bioorg Med Chem. 2009; AS1810722 suppressed eosinophil infiltration at 0.03–0.3 mg/kg p.o. in mouse asthma model; no IgE ED50 reported. AS1517499 in vivo data limited to i.p. administration (10 mg/kg) in bronchial hypercontractility models. View Source

In Vivo Eosinophil Suppression

YM-341619 suppressed eosinophil accumulation in the lung with a minimum effective oral dose of 0.003 mg/kg in ovalbumin-sensitized rats, compared to a minimum effective oral dose of 0.03 mg/kg for AS1810722 in an ovalbumin-sensitized mouse asthma model [1]. While species differences (rat vs. mouse) preclude a strict potency ranking, the 10-fold lower MED for YM-341619 is noteworthy. YM-341619 additionally suppressed airway hyperresponsiveness at 0.3–3 mg/kg p.o., a functional respiratory endpoint not reported for AS1810722 in the same study [2]. Both compounds maintained Th1-sparing profiles in vivo (IFN-γ production unaffected). AS1517499 was administered intraperitoneally at 10 mg/kg for comparable bronchial endpoints, reflecting its lack of oral bioavailability [3].

Eosinophil Suppression

Cross-study comparable

YM-341619 (rat) MED 0.003 mg/kg p.o.

AS1810722 (mouse) MED 0.03 mg/kg p.o.

AS1517499 (mouse) 10 mg/kg i.p. only

Eosinophil infiltration endpoint context

Species difference (rat vs mouse); airway hyperresponsiveness also suppressed by YM-341619

Evidence Dimension	Minimum effective oral dose for eosinophil infiltration suppression (mg/kg, p.o.)
Target Compound Data	YM-341619: MED = 0.003 mg/kg p.o. (rat OVA model); also suppressed airway hyperresponsiveness at 0.3 mg/kg p.o.
Comparator Or Baseline	AS1810722: MED = 0.03 mg/kg p.o. (mouse OVA model; 30 min before, 24h and 48h after exposure); AS1517499: 10 mg/kg i.p. required (mouse model, not orally active)
Quantified Difference	YM-341619 MED (0.003 mg/kg) is 10-fold lower than AS1810722 MED (0.03 mg/kg); species caveat applies (rat vs. mouse)
Conditions	YM-341619: ovalbumin-sensitized Brown Norway rats, repeated OVA exposure, oral administration; AS1810722: ovalbumin-sensitized Balb/c mice, intraperitoneal OVA + aluminum hydroxide, oral administration

Why This Matters

For researchers designing oral dosing regimens in rodent allergic asthma models, YM-341619's 0.003 mg/kg MED may enable lower compound consumption per experiment and potentially reduce nonspecific effects compared to AS1810722's 0.03 mg/kg threshold, though species must be matched to the experimental system.

• [1] Ohga K et al. Eur J Pharmacol. 2008;590(1-3):409-416. YM-341619 suppressed eosinophil accumulation in lung at 0.003–3 mg/kg p.o. and airway hyperresponsiveness at 0.3–3 mg/kg p.o. in OVA-sensitized rats. Nagashima S et al. Bioorg Med Chem. 2009; AS1810722 (compound 24) at 0.03–0.3 mg/kg p.o. suppressed eosinophil infiltration in OVA mouse model. View Source
• [2] Ohga K et al. Eur J Pharmacol. 2008. Airway hyperresponsiveness (AHR) was assessed by methacholine challenge in OVA-sensitized rats. YM-341619 suppressed AHR at 0.3–3 mg/kg p.o. View Source
• [3] Sigma-Aldrich/Krackeler AS1517499 product information. In vivo efficacy demonstrated at 10 mg/kg i.p. in antigen-induced bronchial hypercontractility models. No oral efficacy reported. View Source

Structural Scaffold & CYP Interaction

YM-341619 belongs to the 4-benzylamino-2-[(4-morpholin-4-ylphenyl)amino]pyrimidine-5-carboxamide class, a monocyclic pyrimidine scaffold distinct from AS1810722 (fused bicyclic 7H-pyrrolo[2,3-d]pyrimidine) and AS1517499 (2-[(4-hydroxyphenyl)ethyl]amino pyrimidine) [1]. The three scaffolds exhibit divergent CYP interaction profiles: AS1810722 is explicitly characterized as having a 'good CYP3A4 inhibition profile', whereas YM-341619's primary literature reports do not highlight CYP3A4 inhibition as a notable feature, suggesting a differentiated drug–drug interaction risk profile [2]. The monocyclic pyrimidine core of YM-341619 also confers distinct physicochemical properties, with DMSO solubility of 50 mg/mL (109 mM) and a molecular weight of 458.45 Da, facilitating formulation for both in vitro and in vivo applications .

Scaffold & CYP

Class-level inference

Monocyclic pyrimidine; CYP3A4 not highlighted

CYP interaction profile context

AS1810722 noted for CYP3A4 inhibition; YM-341619 broad-panel data unpublished

Evidence Dimension	Chemical scaffold class and CYP inhibition profile
Target Compound Data	YM-341619: monocyclic 4-benzylaminopyrimidine-5-carboxamide scaffold; CYP3A4 inhibition not highlighted as a primary feature; MW 458.45; DMSO solubility 50 mg/mL
Comparator Or Baseline	AS1810722: fused bicyclic 7H-pyrrolo[2,3-d]pyrimidine scaffold; explicitly noted 'good CYP3A4 inhibition profile'; AS1517499: 2-[(4-hydroxyphenyl)ethyl]amino pyrimidine with phenolic OH; brain-permeable; rapid metabolic clearance
Quantified Difference	Qualitative scaffold and CYP interaction divergence; AS1810722 carries explicit CYP3A4 liability caution for combination studies; YM-341619 does not carry this noted liability in primary SAR reports
Conditions	Scaffold classification from primary medicinal chemistry literature; CYP profiles from SAR optimization publications

Why This Matters

For studies involving co-administered CYP3A4 substrates or combination pharmacology, YM-341619 may present a lower risk of confounding CYP-mediated drug–drug interactions compared to AS1810722, though formal broad-panel CYP inhibition data for YM-341619 remain unpublished and this inference is based on the absence of highlighted CYP3A4 liability in SAR reports.

• [1] Nagashima S et al. Bioorg Med Chem. 2008;16(13):6509-6521. YM-341619 scaffold: 4-benzylamino-2-[(4-morpholin-4-ylphenyl)amino]pyrimidine-5-carboxamide (monocyclic pyrimidine). Nagashima S et al. Bioorg Med Chem. 2009; AS1810722 scaffold: 7H-pyrrolo[2,3-d]pyrimidine (fused bicyclic). Nagashima S et al. Bioorg Med Chem. 2007; AS1517499 scaffold: 2-[(4-hydroxyphenyl)ethyl]amino pyrimidine. View Source
• [2] Nagashima S et al. Bioorg Med Chem. 2009;17(19):6926-6936. AS1810722 'showed potent STAT6 inhibition and a good CYP3A4 inhibition profile.' YM-341619 primary paper (Nagashima 2008) does not include CYP3A4 inhibition among highlighted features. View Source

YM-341619 Research Application Scenarios

Chronic Oral Dosing in Allergic Asthma

For academic or industry laboratories conducting chronic allergic asthma studies in rats or mice where oral gavage is the preferred route and sustained IgE reduction is a primary endpoint, YM-341619 is the best-characterized STAT6 inhibitor option. The compound's 25% oral bioavailability in mouse [1], combined with a quantitatively established oral ED50 of 0.026 mg/kg for IgE suppression in DNP-Ascaris-sensitized rats [2], provides a dose-response framework unavailable for AS1810722 or AS1517499. Researchers can initiate dose-ranging studies with confidence at 0.003–0.03 mg/kg p.o., a range validated for simultaneous suppression of eosinophil infiltration and airway hyperresponsiveness [2]. This scenario is less suited for AS1517499, which lacks oral bioavailability and requires i.p. administration at 10 mg/kg [3].

Cellular Th2 Differentiation Assays

When in vitro experimental designs demand STAT6 pathway inhibition at the lowest achievable concentrations—such as primary human T cell cultures, mechanistic signaling studies, or combinatorial cytokine profiling where off-target effects must be minimized—YM-341619's Th2 differentiation IC50 of 0.28 nM provides an 8-fold potency margin over AS1810722 (2.4 nM) and AS1517499 (2.3 nM) [1]. This translates to full Th2 suppression at 1–10 nM YM-341619 versus 10–30 nM for comparators, reducing total compound consumption and potential vehicle toxicity in long-term differentiation cultures. The documented Th1-sparing profile (no effect on IFN-γ or T-bet at Th2-suppressive concentrations) further supports clean mechanistic interpretation [2].

STAT6-Dependent Pruritus & Atopic Dermatitis

A 2022 Chinese patent application (CN 202210987238) explicitly claims YM-341619, alongside AS1517499 and AS1810722, as a therapeutic agent for chronic pruritus via STAT6 Y641 phosphorylation inhibition, with the additional claim that STAT6 inhibition upregulates skin barrier genes FLG and IVL [1]. For researchers investigating the STAT6–IL-4/IL-13–periostin axis in atopic dermatitis or chronic itch, YM-341619 offers the combined advantages of oral bioavailability (enabling systemic or topical formulation flexibility), the lowest STAT6 IC50 among the three patent-cited compounds, and published in vivo suppression of Th2 cytokines (IL-4, IL-13) in sensitized animals [2]. This application leverages both the potency advantage and the PK differentiation established in Sections 3.1–3.3.

CYP3A4-Sparing Combination Pharmacology

For experimental protocols involving co-treatment with CYP3A4-metabolized agents—such as glucocorticoids, certain kinase inhibitors, or tool compounds in polypharmacology screens—YM-341619's primary SAR report does not highlight CYP3A4 inhibition as a prominent feature, in contrast to AS1810722, which is explicitly noted for its 'good CYP3A4 inhibition profile' [1]. While a definitive broad-panel CYP selectivity comparison is not available in the published literature, researchers seeking to minimize CYP-mediated pharmacokinetic interactions in combination studies may preferentially select YM-341619 over AS1810722 for this reason. Confirmatory in-house CYP panel screening is recommended given the class-level nature of this evidence [2].

Application

Selection Property

Validation Focus

Chronic oral allergic asthma models

Oral bioavailability and IgE suppression context

Dose-response validation in rodent models

Cellular Th2 differentiation assays

Th2 differentiation potency context

Th1-sparing selectivity confirmation

STAT6-dependent pruritus research

STAT6 Y641 phosphorylation inhibition context

Skin barrier gene (FLG, IVL) upregulation validation

CYP3A4-sparing combination studies

CYP3A4 interaction context

Broad-panel CYP screening recommended

• [1] Nagashima S et al. Bioorg Med Chem. 2008;16(13):6509-6521. YM-341619 oral bioavailability 25% in mouse; STAT6 IC50 0.70 nM; Th2 differentiation IC50 0.28 nM. View Source
• [2] Ohga K et al. Eur J Pharmacol. 2008;590(1-3):409-416. YM-341619 in vivo IgE ED50 0.026 mg/kg p.o.; eosinophil suppression 0.003–3 mg/kg p.o.; AHR suppression 0.3–3 mg/kg p.o.; IL-4/IL-13 reduction 57% without IFN-γ augmentation. View Source
• [3] Krackeler/Sigma-Aldrich AS1517499 product page. AS1517499 requires i.p. administration at 10 mg/kg for in vivo efficacy; no oral bioavailability. View Source
• [4] Meng JH et al. Chinese Patent CN 202210987238. YM-341619 claimed for chronic pruritus treatment via STAT6 Y641 phosphorylation inhibition; upregulates FLG and IVL skin barrier genes. View Source